Cas no 4770-41-6 (6-Methoxy-2,3-dihydro-1h-indole hydrochloride)

• Product Name: 6-Methoxy-2,3-dihydro-1h-indole hydrochloride
• CAS No: 4770-41-6
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD09026837
• CID: 324738
• PubChem ID: 45790046
• Update Time: 2025-10-28

6-Methoxy-2,3-dihydro-1h-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2,3-dihydro-1H-indole hydrochloride
• 6-Methoxyindoline hydrochloride
• 1H-Indole,2,3-dihydro-6-methoxy-, hydrochloride (1:1)
• 6-Methoxyindoline HCl
• PubChem20088
• 6-MethoxyindolineHydrochloride
• 3570AJ
• SY048122
• AX8033734
• 6-methoxy-2,3-dihydro-1H-indole;hydrochloride
• 6-Methoxy-2,3-dihydro-1H-indole--hydrogen chloride (1/1)
• 4770-41-6
• AKOS022173663
• 6-Methoxy-2,3-dihydro-1h-indole HCl
• MFCD09026837
• CS-0043041
• SB37297
• AC-29691
• Y10745
• A914760
• DTXSID40672189
• AMY15316
• FT-0647135
• DS-11065
• DB-070845
• 6-Methoxy-2,3-dihydro-1h-indole hydrochloride

• MDL： MFCD09026837
• Inchi： 1S/C9H11NO.ClH/c1-11-8-3-2-7-4-5-10-9(7)6-8;/h2-3,6,10H,4-5H2,1H3;1H
• InChI Key： OCQGYVJPTIMWBU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)NCC2

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 2.60320

Additional information on 6-Methoxy-2,3-dihydro-1h-indole hydrochloride

Introduction to 6-Methoxy-2,3-dihydro-1H-indole hydrochloride (CAS No. 4770-41-6)

6-Methoxy-2,3-dihydro-1H-indole hydrochloride, identified by its Chemical Abstracts Service (CAS) number 4770-41-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

The molecular structure of 6-Methoxy-2,3-dihydro-1H-indole hydrochloride consists of a fused indole ring system substituted with a methoxy group at the 6-position and a hydroxyl group at the 2-position, further hydrogenated to form a dihydro derivative. This structural configuration contributes to its unique chemical properties and biological interactions. The presence of the methoxy group influences its electronic distribution and reactivity, while the hydrogenated system increases its metabolic stability, which are critical factors in drug design and optimization.

In recent years, 6-Methoxy-2,3-dihydro-1H-indole hydrochloride has been extensively studied for its pharmacological potential. Research has highlighted its role as a precursor or analog in the synthesis of various bioactive molecules. Its structural framework is reminiscent of several known pharmacophores found in therapeutic agents used for treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound’s ability to interact with specific biological targets has sparked interest in exploring its derivatives as novel drug candidates.

One of the most compelling areas of research involving 6-Methoxy-2,3-dihydro-1H-indole hydrochloride is its investigation as a potential modulator of neurotransmitter systems. Studies suggest that derivatives of this compound may exhibit effects on serotonin receptors, which are implicated in mood regulation, pain perception, and cognitive functions. The methoxy substitution at the 6-position appears to enhance binding affinity to certain serotonergic receptors, making it an attractive scaffold for developing new antidepressants or anxiolytics.

Moreover, the dihydroindole core has been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that certain analogs of 6-Methoxy-2,3-dihydro-1H-indole hydrochloride can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in indole derivatives as natural product-inspired drugs that can modulate inflammatory responses without significant side effects.

The synthetic accessibility of 6-Methoxy-2,3-dihydro-1H-indole hydrochloride further enhances its utility in drug discovery programs. Its synthesis involves well-established organic reactions, including cyclization and functional group transformations, which can be readily adapted to produce libraries of related compounds for high-throughput screening. This flexibility allows researchers to rapidly explore structural modifications and optimize pharmacokinetic profiles.

Recent advancements in computational chemistry have also contributed to the study of 6-Methoxy-2,3-dihydro-1H-indole hydrochloride. Molecular docking simulations and virtual screening techniques have been employed to predict binding interactions with biological targets. These computational approaches have identified promising derivatives that could enhance potency and selectivity for therapeutic applications. Such computational insights complement experimental efforts by providing rapid assessments of molecular interactions before costly wet-lab validations.

In conclusion, 6-Methoxy-2,3-dihydro-1H-indole hydrochloride (CAS No. 4770-41-6) represents a versatile and biologically relevant compound in pharmaceutical research. Its structural features make it an excellent candidate for further exploration in drug development, particularly in the areas of neurology and inflammation management. As research continues to uncover new applications and synthetic methodologies for this compound, it is poised to remain a cornerstone in medicinal chemistry endeavors.